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Compound of Interest

Compound Name: AKI-001

Cat. No.: B612101

Disclaimer: Specific disposal procedures for AKI-001 are not publicly available. This guide is
based on general best practices for the disposal of potent, non-hazardous research
compounds and should be supplemented by a thorough review of your institution's specific
policies and consultation with your Environmental Health and Safety (EHS) department.

AKI-001 is a potent Aurora kinase inhibitor used in research.[1] As with any active
pharmaceutical ingredient, proper handling and disposal are paramount to ensure personnel
safety and environmental protection. This document provides a comprehensive overview of
recommended disposal procedures for AKI-001 based on its chemical properties and general
laboratory safety guidelines.

Key Chemical and Safety Data

A summary of the known properties of AKI-001 is provided below. This information is crucial for
a preliminary risk assessment, although a comprehensive Safety Data Sheet (SDS) would
provide more detailed guidance.
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Property Value Source
Chemical Formula C21H24N40 [1]
Molecular Weight 348.44 g/mol [1]
Appearance Solid [1]
N ) ] MedKoo Biosciences,
Solubility Soluble in DMSO, not in water
Smolecule
Short term (days to weeks) at o
MedKoo Biosciences,
Storage 0 - 4°C; Long term (months to

years) at -20°C

Smolecule

Known Hazards

Potent Aurora kinase inhibitor.

Shipped as a non-hazardous

chemical for research use only.

Not for human or veterinary

use.

MedKoo Biosciences

Recommended Disposal Procedures

The following procedures are based on general guidelines for the disposal of solid and

dissolved chemical waste in a laboratory setting.

Solid AKI-001 Waste

Solid AKI-001, including pure compound and contaminated materials such as personal

protective equipment (PPE), should be disposed of as solid chemical waste.

Experimental Protocol for Solid Waste Disposal:

e Segregation: Do not mix solid AKI-001 waste with regular trash or other waste streams.

e Containerization:

o Place pure AKI-001 waste in its original container or a clearly labeled, sealed, and

chemically compatible container.
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o Contaminated lab supplies (e.g., gloves, weigh boats, absorbent pads) should be double-
bagged in clear plastic bags.

o Labeling: Affix a hazardous waste label to the container. The label should include:

The full chemical name: "AKI-001"

[¢]

The words "Hazardous Waste"

[e]

o

An indication of the hazards (e.g., "Potent Compound," "Chemical Waste")

The date of accumulation

[¢]

[¢]

The name of the principal investigator and laboratory contact information

o Storage: Store the labeled waste container in a designated satellite accumulation area within
the laboratory. This area should be clearly marked and away from general lab traffic.

» Pickup: Arrange for waste pickup through your institution's EHS department.

AKI-001 in DMSO Solutions

Given that AKI-001 is soluble in DMSO, it is likely to be handled in this solvent. DMSO
solutions containing AKI-001 should be disposed of as liquid chemical waste.

Experimental Protocol for Liquid Waste Disposal:

¢ Segregation: Do not dispose of AKI-001/DMSO solutions down the drain. Collect them in a
dedicated waste container.

» Containerization: Use a leak-proof, screw-cap container that is chemically compatible with
DMSO (e.qg., polyethylene). Do not overfill the container; a general rule is to fill to no more
than 80% capacity.

» Labeling: Clearly label the waste container with a hazardous waste tag detailing all
constituents:

o "AKI-001" and its approximate concentration
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[e]

"Dimethyl Sulfoxide (DMSO)"

The words "Hazardous Waste"

o

The date of accumulation

[¢]

[¢]

The name of the principal investigator and laboratory contact information

o Storage: Store the sealed and labeled liquid waste container in a designated satellite
accumulation area, preferably within secondary containment to prevent spills.

e Pickup: Contact your institution's EHS department to schedule a pickup for the liquid
hazardous waste.

General Chemical Waste Disposal Workflow

The following diagram illustrates a general decision-making process for the disposal of
laboratory chemical waste.
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General Laboratory Chemical Waste Disposal Workflow
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Caption: A flowchart illustrating the general workflow for identifying, segregating, and disposing
of chemical waste in a laboratory setting.

By adhering to these general guidelines and consulting with your local EHS professionals, you
can ensure the safe and compliant disposal of AKI-001 and contribute to a secure research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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